Cas no 1785332-23-1 (8-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid)

• Product Name: 8-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid
• CAS No: 1785332-23-1
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 4828153
• Update Time: 2026-02-27

8-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid

• Inchi： 1S/C8H6N2O3/c11-6-2-1-3-10-5(8(12)13)4-9-7(6)10/h1-4,11H,(H,12,13)
• InChI Key： FYPNSURMXPUKKJ-UHFFFAOYSA-N
• SMILES： OC1=CC=CN2C(C(=O)O)=CN=C21

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• XLogP3: 1.3
• Topological Polar Surface Area: 74.8

Additional information on 8-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid

Exploring 8-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 1785332-23-1): A Versatile Compound in Modern Research

In the realm of heterocyclic chemistry, 8-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 1785332-23-1) has emerged as a compound of significant interest due to its unique structural features and potential applications. This molecule, characterized by its fused imidazo[1,2-a]pyridine core and a carboxylic acid functional group, is increasingly studied for its role in pharmaceutical development, material science, and biochemical research. Researchers are particularly drawn to its hydrogen-bonding capabilities and metal-chelating properties, which make it a valuable building block in drug design and catalysis.

The growing demand for imidazo[1,2-a]pyridine derivatives in medicinal chemistry has propelled investigations into 8-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid. Recent studies highlight its potential as a scaffold for kinase inhibitors and anti-inflammatory agents, aligning with current trends in targeting protein-protein interactions and immune modulation. Its CAS No. 1785332-23-1 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and fragment-based drug discovery.

From a synthetic perspective, the compound’s carboxylic acid moiety offers versatility for derivatization, enabling the creation of amides, esters, and other functionalized analogs. This adaptability is crucial for optimizing bioavailability and target selectivity—key concerns in modern drug development. Computational chemists also leverage its structure for molecular docking studies, particularly in designing allosteric modulators for G-protein-coupled receptors (GPCRs), a hot topic in neurodegenerative disease research.

Beyond pharmaceuticals, 8-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid finds utility in materials science. Its conjugated system and electron-rich heterocycle contribute to applications in organic electronics, such as OLED emitters and photocatalysts. Researchers are exploring its fluorescence properties for bioimaging probes, capitalizing on the current boom in theranostic agents—a fusion of therapy and diagnostics.

Environmental scientists have begun investigating the compound’s biodegradation pathways, responding to increased scrutiny of green chemistry principles. Its stability under physiological conditions makes it a candidate for sustainable chemical processes, addressing the demand for eco-friendly synthetic routes—a frequently searched topic in academic circles.

Analytical challenges surrounding CAS No. 1785332-23-1 include its characterization via LC-MS and NMR spectroscopy, with particular attention to its tautomeric equilibrium in solution. These aspects are critical for quality control in industrial applications, where process chemistry optimization is paramount.

As interest grows in small-molecule probes for biological systems, 8-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid stands out for its balanced lipophilicity and water solubility—properties highly sought after in blood-brain barrier penetration studies. This aligns with trending searches on CNS drug development and neuropharmacology.

The compound’s structure-activity relationships (SAR) are actively mapped against various biological targets, with particular emphasis on oxidative stress pathways—a research area gaining traction due to connections with aging and metabolic disorders. Its antioxidant potential is being evaluated in models of mitochondrial dysfunction, tapping into the popular field of mitochondrial medicine.

In the context of combinatorial chemistry, 1785332-23-1 serves as a privileged scaffold for library generation. Its synthetic accessibility from commercially available 2-aminopyridines makes it attractive for diversity-oriented synthesis, a technique frequently combined with AI-assisted drug design in contemporary research.

Looking ahead, 8-Hydroxyimidazo[1,2-a]pyridine-3-carboxylic acid continues to inspire cross-disciplinary research. From its role in developing next-generation antimicrobials (addressing antibiotic resistance concerns) to its potential in supramolecular chemistry for sensor development, this compound exemplifies how fundamental chemical building blocks enable innovation across scientific frontiers.